Cas no 1512740-82-7 (3-(2-ethylphenyl)-3-hydroxypropanenitrile)

3-(2-Ethylphenyl)-3-hydroxypropanenitrile is a versatile nitrile derivative with a hydroxyl functional group, offering utility as an intermediate in organic synthesis. Its structure, featuring an ethyl-substituted aromatic ring and a hydroxy-nitrile moiety, enables applications in pharmaceuticals, agrochemicals, and fine chemical production. The compound’s reactivity allows for further functionalization, including reduction to amines or conversion to carboxylic acids. Its stability under standard conditions and compatibility with common solvents enhance its practicality in multistep syntheses. The presence of both polar (hydroxy, nitrile) and nonpolar (ethylphenyl) groups makes it valuable for designing molecules with tailored solubility and reactivity profiles. Suitable for controlled reactions requiring selective transformations.
3-(2-ethylphenyl)-3-hydroxypropanenitrile structure
1512740-82-7 structure
Product Name:3-(2-ethylphenyl)-3-hydroxypropanenitrile
CAS No:1512740-82-7
MF:C11H13NO
MW:175.227022886276
CID:5858010
PubChem ID:79118977
Update Time:2025-10-10

3-(2-ethylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, 2-ethyl-β-hydroxy-
    • 2-Ethyl-β-hydroxybenzenepropanenitrile
    • 3-(2-ethylphenyl)-3-hydroxypropanenitrile
    • AKOS017669875
    • CS-0305662
    • EN300-1838543
    • 1512740-82-7
    • Inchi: 1S/C11H13NO/c1-2-9-5-3-4-6-10(9)11(13)7-8-12/h3-6,11,13H,2,7H2,1H3
    • InChI Key: BCMMRZCQXSNBDX-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1CC)(O)CC#N

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.073±0.06 g/cm3(Predicted)
  • Boiling Point: 353.7±27.0 °C(Predicted)
  • pka: 13.01±0.20(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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